Cas no 320576-21-4 (4-\u200bBromo-\u200b9,\u200b10-\u200bdihydro-\u200b1-\u200bhydroxy-\u200b9,\u200b10-\u200bdioxo-2-\u200bAnthracenecarboxylic Acid)

• Product Name: 4-\u200bBromo-\u200b9,\u200b10-\u200bdihydro-\u200b1-\u200bhydroxy-\u200b9,\u200b10-\u200bdioxo-2-\u200bAnthracenecarboxylic Acid
• CAS No: 320576-21-4
• Molecular Formula: C₁₅H₇BrO₅
• Molecular Weight: 347.117083787918
• CID: 4728492
• PubChem ID: 24721014

4-\u200bBromo-\u200b9,\u200b10-\u200bdihydro-\u200b1-\u200bhydroxy-\u200b9,\u200b10-\u200bdioxo-2-\u200bAnthracenecarboxylic Acid Properties

Names and Identifiers

• Az-B
• 4-bromo-1-hydroxyanthraquinone-2-carboxylic acid
• Epitope ID:116194
• Q27123959

• InChIKey： GRIYMOFQRPRQDQ-UHFFFAOYSA-N
• Inchi： 1S/C15H7BrO5/c16-9-5-8(15(20)21)14(19)11-10(9)12(17)6-3-1-2-4-7(6)13(11)18/h1-5,19H,(H,20,21)
• SMILES： BrC1=CC(C(=O)O)=C(C2C(C3C=CC=CC=3C(C=21)=O)=O)O

Computed Properties

• Exact Mass: 345.94769 g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 345.94769 g/mol
• Heavy Atom Count: 21
• Complexity: 491
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 91.7
• Molecular Weight: 347.12

Experimental Properties

• Boiling Point: 570.8±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 299.0±30.1 °C
• Density: 1.9±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids